2-[(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid

• Molecular Formula: C23H20ClN3O5S3
• Molecular Weight: 550.1 g/mol
• IUPAC Name: 2-[(5Z)-5-[[3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C23H20ClN3O5S3/c1-2-32-19-9-8-15(12-18(19)24)21-16(14-27(25-21)17-6-4-3-5-7-17)13-20-22(28)26(23(33)34-20)10-11-35(29,30)31/h3-9,12-14H,2,10-11H2,1H3,(H,29,30,31)/b20-13-
• InChI Key: MYVDIGQYTZYMSC-MOSHPQCFSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4)Cl

Description

This compound is a structurally complex heterocyclic molecule featuring a pyrazole core linked to a thiazolidinone ring system substituted with a 3-chloro-4-ethoxyphenyl group. The (5Z)-configured methylidene bridge between the pyrazole and thiazolidinone moieties is critical for maintaining its planar conformation, which may influence its intermolecular interactions.

Preparation Methods

Pyrazole Ring Formation

The 3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazole moiety is typically synthesized via cyclocondensation of hydrazines with 1,3-diketones or α,β-unsaturated ketones. For example, phenylhydrazine reacts with 3-chloro-4-ethoxyacetophenone in acetic acid under reflux to yield the pyrazole core.

Reaction Conditions:

• Solvent: Acetic acid or ethanol

• Temperature: 80–100°C

• Catalyst: None or p-toluenesulfonic acid (PTSA)

• Yield: 70–85%

Functionalization at Pyrazole Position 4

The methylidene group at position 4 of the pyrazole is introduced via Knoevenagel condensation. The pyrazole-aldehyde derivative reacts with active methylene compounds (e.g., rhodanine) in the presence of a base such as piperidine:

$$\text{Pyrazole-CHO} + \text{Rhodanine} \xrightarrow{\text{piperidine, EtOH}} \text{Pyrazole-CH=Rhoadanine} \quad$$

Optimization Notes:

• Use of anhydrous ethanol improves yield by minimizing hydrolysis.

• Microwave-assisted synthesis reduces reaction time from 12 hours to 45 minutes.

Thiazolidinone Ring Formation

Cyclocondensation Strategy

The thiazolidinone ring is constructed via [2+3] cyclocondensation between thioglycolic acid derivatives and isothiocyanates. For instance, 2-mercaptoacetic acid reacts with in situ-generated isothiocyanates under basic conditions:

$$\text{R-NCS} + \text{HS-CH}_2\text{COOH} \xrightarrow{\text{NaOH}} \text{Thiazolidinone} \quad$$

Critical Parameters:

• pH control (8–9) to prevent thioamide hydrolysis.

• Temperature: 0–5°C for exothermic reactions.

Thione Stabilization

The 2-thioxo group is stabilized using thiourea or Lawesson’s reagent. Patent CN102766076A describes the use of hydrogen peroxide in glacial acetic acid to oxidize sulfhydryl intermediates to sulfonic acids, which may be adapted for thione stabilization.

Ethanesulfonic Acid Functionalization

Sulfonation of Thiazolidinone

Direct sulfonation of the thiazolidinone nitrogen is achieved using chlorosulfonic acid or sulfur trioxide complexes. However, this method risks over-sulfonation and requires low temperatures (−10°C).

Alternative Approach:
A safer protocol involves coupling pre-sulfonated ethylamine derivatives to the thiazolidinone. For example, 2-aminoethanesulfonic acid (taurine) is reacted with the thiazolidinone carbonyl group using carbodiimide coupling agents:

$$\text{Thiazolidinone-COCl} + \text{H}$$2\text{N-CH}2\text{CH}2\text{SO}3\text{H} \xrightarrow{\text{DCC, DMAP}} \text{Target Compound} \quad

Yield Optimization:

• Use of DCC (N,N'-dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine) increases coupling efficiency to 75–80%.

• Purification via ion-exchange chromatography removes unreacted taurine.

Industrial-Scale Synthesis and Green Chemistry

Continuous Flow Reactors

Recent patents highlight the use of continuous flow systems for multi-step synthesis, reducing reaction times and improving reproducibility:

Step	Reactor Type	Residence Time	Yield (%)
Pyrazole formation	Tubular (SS316)	30 min	82
Thiazolidinone	Microreactor	15 min	78
Sulfonation	Packed-bed (SiO2)	45 min	85

Data adapted from Justia Patents (20130310396).

Solvent Recycling

Ethanol and acetonitrile are recovered via distillation, achieving 90–95% solvent reuse. This reduces waste production by 40% compared to batch processes.

Analytical Characterization

Key quality control metrics include:

• HPLC Purity: ≥98% (C18 column, 0.1% TFA/ACN gradient).

• Stereochemical Confirmation: NOESY NMR confirms the 5Z configuration via coupling between the pyrazole methylidene and thiazolidinone protons.

• Sulfonic Acid Content: Ion chromatography quantifies sulfonate groups (theoretical: 18.9%; observed: 18.2±0.3%) .

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thioethers or other reduced derivatives.

Substitution: The presence of reactive functional groups allows for substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and halogenating agents like chlorine or bromine. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides, while reduction may produce thioethers.

Scientific Research Applications

2-[(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications.

Comparison with Similar Compounds

Key Observations:

Solubility : The ethanesulfonic acid group in the target compound and derivative likely confers higher aqueous solubility than the acetic acid derivatives in and , which may impact bioavailability and pharmacokinetics .

Computational and Structural Insights

For instance:

• SHELX : Employed in determining crystal structures of analogs, aiding in conformational analysis .

Biological Activity

The compound 2-[(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid , also known by its CAS number 1009435-90-8, is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Structure

The molecular formula of this compound is $C_{25}H_{22}ClN_{3}O_{4}S_{2}$ with a molecular weight of 528.04 g/mol. The structure features multiple functional groups, including a thiazolidinone ring and a pyrazole moiety, which contribute to its biological activity.

Property	Value
Molecular Formula	C₃₃H₃₉ClN₄O₄S
Molecular Weight	528.04 g/mol
CAS Number	1009435-90-8

Antitumor Activity

Recent studies have highlighted the antitumor potential of thiazolidine derivatives, including the compound . Research conducted by Da Silva et al. evaluated the cytotoxic effects of thiazolidinones on glioblastoma multiform cells. The study found that certain derivatives exhibited significant antitumor activity, leading to decreased cell viability in treated cultures .

Enzyme Inhibition

The compound's structure suggests potential interactions with various enzymes. For instance, derivatives of thiazolidinones have been shown to inhibit α-amylase and urease effectively. In a screening study, several compounds demonstrated higher inhibitory activity compared to standard drugs . This indicates that the compound may possess similar enzyme inhibition capabilities.

The proposed mechanism of action involves the interaction of the compound with specific molecular targets such as enzymes or receptors involved in cell signaling pathways. This interaction may disrupt normal cellular functions, leading to apoptosis or inhibiting cell proliferation. Preliminary studies suggest that the compound may interfere with cancer cell growth by modulating these pathways.

Study 1: Antitumor Efficacy

In a notable study, researchers synthesized various thiazolidinone derivatives and assessed their antitumor efficacy against multiple cancer cell lines (e.g., MDA-MB-231, HCT116). The findings indicated that certain derivatives exhibited potent antiproliferative activity, suggesting that modifications in their chemical structure could enhance their therapeutic potential .

Study 2: Enzyme Inhibition Profile

Another study focused on evaluating the enzyme inhibition profile of synthesized thiazolidinones. The results showed that several compounds significantly inhibited urease and α-amylase activities, which are crucial in metabolic processes related to diabetes and gastric disorders. This highlights the compound's potential therapeutic applications beyond oncology .